Cas no 2229088-45-1 ({1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol
• CAS No: 2229088-45-1
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 6410509
• PubChem ID: 165708429
• Update Time: 2025-05-26

{1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol
• {1-[(2-chloro-3,6-difluorophenyl)methyl]cyclopropyl}methanol
• 2229088-45-1
• EN300-1993940

• Inchi： 1S/C11H11ClF2O/c12-10-7(5-11(6-15)3-4-11)8(13)1-2-9(10)14/h1-2,15H,3-6H2
• InChI Key： NGBBXMBBJHHYMM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC1(CO)CC1)F)F

Computed Properties

• Exact Mass: 232.0466490g/mol
• Monoisotopic Mass: 232.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol

Introduction to {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol (CAS No. 2229088-45-1)

{1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol} is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229088-45-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular structure of this compound incorporates a variety of functional groups, including a cyclopropyl ring and fluoro-substituted aromatic rings, which contribute to its distinct reactivity and biological activity.

The presence of a 2-chloro-3,6-difluorophenyl moiety in the molecule is particularly noteworthy. This group not only enhances the compound's lipophilicity but also influences its interactions with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic properties, such as metabolic stability and binding affinity. These features make {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. Fluorinated compounds are known for their improved pharmacological profiles, including enhanced bioavailability and resistance to metabolic degradation. The cyclopropyl group in {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol adds another layer of complexity to its chemical behavior, making it an intriguing subject for synthetic and mechanistic studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the cyclopropyl ring and the fluoro-substituted phenyl group provides a versatile scaffold that can be modified to target specific biological pathways. This flexibility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular structure is essential for achieving desired pharmacological effects.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of fluorinated compounds. Studies have shown that the presence of fluorine atoms can significantly alter the electronic properties of molecules, thereby affecting their binding interactions with proteins and other biological targets. In the case of {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol}, these effects are likely to be pronounced due to the strategic placement of fluorine atoms within the molecule.

The cyclopropyl ring itself is another key feature that contributes to the compound's unique properties. Cyclopropanes are known for their high reactivity due to the strain inherent in their three-membered ring structure. This strain can be exploited to enhance chemical reactions, making cyclopropyl-containing compounds valuable intermediates in synthetic chemistry. In addition, the cyclopropyl group can influence the conformational flexibility of the molecule, which may be important for its interaction with biological targets.

Current research in medicinal chemistry is focused on developing new methodologies for incorporating fluorine atoms into drug candidates. One approach involves using fluoroalkanes as intermediates in synthetic reactions. These intermediates can be readily functionalized to introduce various fluoro-substituted groups into target molecules. The compound {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol exemplifies this trend, as it incorporates multiple fluoro atoms into its structure.

The use of computational methods has also played a significant role in understanding the properties of fluorinated compounds like {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol}. Molecular modeling techniques can provide insights into how these compounds interact with biological targets at an atomic level. These insights are crucial for designing molecules with improved pharmacological profiles. By leveraging computational tools, researchers can predict and optimize the properties of new drug candidates before they are synthesized in the lab.

In conclusion, {1-(2-chloro-3,6-difluorophenyl)methylcyclopropyl}methanol (CAS No. 2229088-45-1) represents an exciting opportunity for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable candidate for drug development efforts aimed at addressing unmet medical needs. As our understanding of fluorinated compounds continues to grow, so too will our ability to harness their potential for creating novel therapeutic agents.